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Compound Name:
Methyl 4-bromo-2-

methoxybenzoate

Cat. No.: B136142 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 4-bromo-2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-bromo-2-methoxybenzoate is a valuable halogenated aromatic ester widely utilized

as a key intermediate in the synthesis of pharmaceuticals and other complex organic

molecules.[1][2] Its utility in drug development and chemical synthesis necessitates a thorough

understanding of its properties and associated hazards.[2] The presence of the bromine atom

and its classification as acutely toxic if swallowed demand stringent adherence to safety

protocols to protect laboratory personnel and the environment. This guide provides a

comprehensive framework for the safe handling, storage, and disposal of this compound,

grounded in established safety principles and regulatory standards.

Section 1: Compound Identification and
Physicochemical Properties
Accurate identification and knowledge of a compound's properties are the foundation of a

robust safety plan.

Table 1: Compound Identification
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Identifier Value Source

IUPAC Name
methyl 4-bromo-2-
methoxybenzoate

[3]

CAS Number 139102-34-4 [3][4][5]

Molecular Formula C₉H₉BrO₃ [3][4]

Molecular Weight 245.07 g/mol [3][5][6]

| Synonyms | 4-Bromo-2-methoxybenzoic acid methyl ester, Benzoic acid, 4-bromo-2-

methoxy-, methyl ester |[1][3][4] |

Table 2: Physicochemical Properties

Property Value Source

Appearance

White to light yellow low-
melting solid or fused
solid

[1][4][7]

Melting Point 29.5 - 35.5 °C (lit.) [4][6][7]

Boiling Point 100-108 °C at 0.01 mmHg (lit.) [1][4][6]

Solubility Soluble in Toluene [1][4]

Flash Point >110 °C (>230 °F) - closed cup [4][5]

| Storage Temperature | Room Temperature, sealed in dry conditions |[1][4] |

Section 2: Hazard Analysis and Toxicology
The primary and most critical hazard associated with Methyl 4-bromo-2-methoxybenzoate is

its acute oral toxicity.[3][5] Understanding the full scope of its hazard profile is essential for

implementing appropriate safety measures.

GHS Classification and Toxicological Profile
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According to aggregated data from notifications to the European Chemicals Agency (ECHA),

Methyl 4-bromo-2-methoxybenzoate is classified as follows:

Table 3: GHS Hazard Classification

Classification Code Description Pictogram Signal Word

| Acute Toxicity, Oral | H301 | Toxic if swallowed | GHS06 (Skull and Crossbones) | Danger |

Source:[3][5]

The designation "Acute Toxicity, Category 3" (H301) indicates that a small amount of the

substance can cause toxic effects or death if ingested.[3] This necessitates rigorous controls to

prevent any possibility of ingestion, including a strict prohibition of eating, drinking, or smoking

in the laboratory.[8] While specific data for dermal and inhalation toxicity for this compound are

not widely available, it is prudent to treat it with caution. Halogenated organic compounds as a

class can cause skin, eye, and respiratory tract irritation.[8] Therefore, all routes of exposure

should be minimized.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure control is critical. This follows the hierarchy of controls,

prioritizing engineering solutions over personal protective equipment.

Engineering Controls
The primary engineering control for handling Methyl 4-bromo-2-methoxybenzoate is a

properly functioning chemical fume hood.[9][10] The volatility of this compound may be low, but

its toxic nature mandates that all manipulations, including weighing, transferring, and use in

reactions, be conducted within a fume hood to prevent the inhalation of any potential dust or

vapors.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully to provide adequate protection.
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Eye and Face Protection: Chemical safety goggles are mandatory.[10] When there is a

significant risk of splashing, a face shield should be worn in addition to goggles.[5]

Skin Protection: A lab coat and closed-toe shoes are required. Chemical-resistant gloves,

such as nitrile rubber, must be worn.[11] Given the low melting point, the compound may be

handled as a liquid or a solid; gloves protect against direct skin contact in either state.

Always check the glove manufacturer's compatibility chart.

Respiratory Protection: If for any reason work cannot be conducted in a fume hood, a

NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates

(type P2) would be required.[5] However, reliance on respirators should be avoided by

ensuring proper engineering controls are in place.

Hierarchy of Controls for Chemical Safety

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
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Figure 1: Hierarchy of Controls.

Section 4: Safe Handling and Storage Protocols
Adherence to a standardized protocol minimizes the risk of exposure and accidents.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the Safety Data Sheet (SDS) has been reviewed.[10]

Verify that a chemical fume hood is certified and functioning correctly. Ensure an emergency

shower and eyewash station are accessible.[9]

PPE: Don all required PPE as described in Section 3.

Transfer: Conduct all transfers within the fume hood. As a low-melting solid, it can be

carefully scooped with a spatula or, if melted, transferred via pipette.[10] Use appropriate,

clean glassware.

Weighing: If possible, weigh the compound directly in the fume hood. If an analytical balance

outside the hood must be used, place the compound in a tared, sealed container for transfer

to the balance.

Reaction Setup: Add the compound to the reaction vessel inside the fume hood. Keep the

sash at the lowest practical height.[10]

Post-Handling: After use, tightly seal the source container. Decontaminate the spatula or any

other equipment used with a suitable solvent (e.g., acetone), collecting the rinsate as

halogenated hazardous waste.[10]

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[12]

Storage Requirements
Conditions: Store Methyl 4-bromo-2-methoxybenzoate in a tightly closed container in a

cool, dry, and well-ventilated area.[1][12][13] The recommended storage condition is "Sealed

in dry, Room Temperature".[1][4]

Segregation: Store away from incompatible materials.
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Incompatibilities: Avoid contact with strong oxidizing agents.[8] It is also best practice to keep

it away from strong acids, bases, and reducing agents.[8]

Section 5: Emergency Procedures
A clear and practiced emergency plan is crucial.

First Aid Measures
Ingestion: This is a medical emergency due to high acute toxicity.[3] Call emergency services

immediately. If the person is conscious, rinse their mouth with water. Do not induce vomiting.

[8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes.[12][14] Seek medical attention if irritation occurs.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and

easy to do.[12] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, begin artificial respiration.[8][14] Seek medical attention.

Spill Management
For a small spill inside a chemical fume hood:

Alert: Notify others in the immediate area.

Contain: Use an inert absorbent material like vermiculite or sand to absorb the spilled

material. Do not use combustible materials like paper towels.

Collect: Carefully scoop the absorbent material and spilled compound into a designated,

labeled container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials

as halogenated waste.
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Report: Report the incident to the laboratory supervisor or safety officer.

For large spills or any spill outside of a fume hood, evacuate the area and contact your

institution's emergency response team.[11]

Chemical Spill Response
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Figure 2: Chemical Spill Response Flowchart.

Section 6: Waste Disposal
Proper segregation and disposal of chemical waste are paramount for safety and

environmental protection.

Procedure
Segregation: As a halogenated organic compound, all waste containing Methyl 4-bromo-2-
methoxybenzoate must be collected in a designated "Halogenated Organic Waste"

container.[9][10] Do not mix with non-halogenated waste.[15]

Container: Use a robust, leak-proof container that is clearly labeled. The label should include

the words "Hazardous Waste," "Halogenated Organics," and list the chemical constituents.[9]

Storage: Keep the waste container closed except when adding waste.[9] Store the container

in a designated satellite accumulation area, preferably in secondary containment, until it is

collected for disposal by trained personnel.

Disposal: Follow all local, state, and federal regulations for the disposal of toxic chemical

waste.[8] Never dispose of this chemical down the drain.[16]

Conclusion
Methyl 4-bromo-2-methoxybenzoate is a potent chemical intermediate whose primary risk is

its acute oral toxicity. By implementing a comprehensive safety strategy that includes robust

engineering controls, appropriate personal protective equipment, meticulous handling

protocols, and a well-defined emergency plan, researchers can effectively mitigate the risks

associated with its use. A culture of safety, underscored by a thorough understanding of the

hazards, is essential for protecting the health of all laboratory professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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